2-Methoxy-4-methylbenzenesulfonic acid

• Molecular Formula: C8H10O4S
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 2-methoxy-4-methylbenzenesulfonic acid
• InChI: InChI=1S/C8H10O4S/c1-6-3-4-8(13(9,10)11)7(5-6)12-2/h3-5H,1-2H3,(H,9,10,11)
• InChI Key: DVGICUWXBXTEOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)O)OC

Description

2-Methoxy-4-methylbenzenesulfonic acid is a useful research compound. Its molecular formula is C8H10O4S and its molecular weight is 202.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methoxy-4-methylbenzenesulfonic acid dihydrate (from (a), 125 g, 0.394 moles) in methanol (1.25 liters, 10 ml/g) was added 5% Palladium on carbon catalyst (12.5 g, 0.1 g/g) and the suspension was hydrogenated at 60° C. and 414 kPa (60 psi) for 16 hours. The reaction mixture was filtered over celite and concentrated to dryness. The crude product was slurried in dichloromethane (250 ml), cooled to 0-5° C. and the subtitle compound (67.5 g, 75% yield) isolated in two crops as a white crystalline solid